Cas no 1597236-28-6 (2-Difluoromethoxymethyl-piperidine)

• Product Name: 2-Difluoromethoxymethyl-piperidine
• CAS No: 1597236-28-6
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 6525937
• Update Time: 2025-05-20

2-Difluoromethoxymethyl-piperidine Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethoxymethyl-piperidine
• Piperidine, 2-[(difluoromethoxy)methyl]-

• Inchi： 1S/C7H13F2NO/c8-7(9)11-5-6-3-1-2-4-10-6/h6-7,10H,1-5H2
• InChI Key： ICWAQXCRDIFRQW-UHFFFAOYSA-N
• SMILES： N1CCCCC1COC(F)F

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 170.6±25.0 °C(Predicted)
• pka: 9.38±0.10(Predicted)

Additional information on 2-Difluoromethoxymethyl-piperidine

2-Difluoromethoxymethyl-piperidine (CAS No. 1597236-28-6)

2-Difluoromethoxymethyl-piperidine is a versatile organic compound with the CAS registry number 1597236-28-6. This compound belongs to the class of piperidines, which are six-membered saturated heterocycles containing one nitrogen atom. The difluoromethoxy group attached to the piperidine ring introduces unique electronic and steric properties, making this compound a valuable intermediate in various chemical syntheses and applications.

The structure of 2-difluoromethoxymethyl-piperidine consists of a piperidine ring with a difluoromethoxy methyl substituent at the 2-position. This substitution pattern influences the compound's reactivity, solubility, and stability. The difluoromethoxy group is known for its electron-withdrawing effects, which can enhance the electrophilicity of adjacent atoms, making this compound suitable for nucleophilic substitutions and other organic transformations.

Recent studies have highlighted the potential of 2-difluoromethoxymethyl-piperidine in drug discovery and development. Researchers have explored its role as a building block in constructing bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. The compound's ability to form stable bonds with various functional groups makes it an attractive candidate for medicinal chemistry applications.

In addition to its role in pharmaceuticals, 2-difluoromethoxymethyl-piperidine has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors and conductive polymers. Scientists have investigated its ability to participate in π-conjugation systems, which could lead to novel materials with enhanced electronic performance.

The synthesis of 2-difluoromethoxymethyl-piperidine typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex organic molecules.

From an environmental perspective, understanding the degradation pathways of 2-difluoromethoxymethyl-piperidine is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as biodegradation or photolysis, the compound can break down into less harmful byproducts. This information is vital for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 2-difluoromethoxymethyl-piperidine (CAS No. 1597236-28-6) is a multifaceted compound with significant potential across various fields. Its unique structural features and reactivity make it an invaluable tool in chemical research and development. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to play an increasingly important role in advancing science and technology.